Cas no 82964-91-8 (4-(Methylsulfonyl)benzenesulfonyl chloride)

4-(Methylsulfonyl)benzenesulfonyl chloride is a sulfonyl chloride derivative widely used as a key intermediate in organic synthesis, particularly in the preparation of sulfonamides and other sulfonyl-containing compounds. Its reactive sulfonyl chloride group enables efficient coupling with amines and other nucleophiles, making it valuable in pharmaceutical and agrochemical applications. The methylsulfonyl substituent enhances the compound's stability and reactivity, facilitating selective transformations. This reagent is particularly useful in medicinal chemistry for the development of bioactive molecules. High purity grades are available to ensure consistent performance in sensitive reactions. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.
4-(Methylsulfonyl)benzenesulfonyl chloride structure
82964-91-8 structure
Product Name:4-(Methylsulfonyl)benzenesulfonyl chloride
CAS No:82964-91-8
MF:C7H7ClO4S2
MW:254.711078882217
MDL:MFCD00216486
CID:90840
PubChem ID:2735182
Update Time:2025-10-31

4-(Methylsulfonyl)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 4-(Methylsulfonyl)benzene-1-sulfonyl chloride
    • 4-(Methylsulfonyl)benzenesulfonyl chloride
    • 4-（methylsulfonyl）benzenesulfonyl
    • 4-(Methylsulphonyl)benzenesulphonyl chloride
    • 4-METHYLSULFONYLBENZENESULFONYL CHLORIDE
    • 4-(methylsulphonyl)phenylsulphonyl chloride
    • 4-methanesulfonylbenzenesulfonyl chloride
    • 4-methanesulphonylbenzenesulphonyl chloride
    • 4-methylsulfinylbenzenesulfonyl chloride
    • 4-(Methylsulfonyl)benzenesulfonyl chloride (ACI)
    • 4-(Methylsulfonyl)phenylsulfonyl chloride
    • p-(Methanesulfonyl)benzenesulfonyl chloride
    • PS-10871
    • 4-methylsulfonylbenzene-sulfonyl chloride
    • 4-(methylsulfonyl)-benzenesulfonyl chloride
    • 4-(Methylsulfonyl)benzene-1-sulfonylchloride
    • 4-Methanesulfonyl-benzenesulfonyl chloride
    • A840479
    • 4-methanesulfonyl benzenesulfonyl chloride
    • CS-0103672
    • 4-(Methylsulfonyl)benzenesulfonyl chloride, 97%
    • 4-methanesulfonylbenzene-1-sulfonyl chloride
    • 4-(methylsulfonyl)-benzene-1-sulfonyl chloride
    • Z235348117
    • XYLAZINEHYDROCHLORIDE
    • MFCD00216486
    • FT-0628863
    • SCHEMBL230747
    • EN300-27864
    • AT12040
    • 82964-91-8
    • 4-(Methanesulfonyl)benzene-1-sulfonyl chloride
    • DTXSID80370617
    • AKOS000131947
    • 4-(methyl-sulphonyl)benzenesulphonyl chloride
    • J-200072
    • TYJOQICPGZGYDT-UHFFFAOYSA-N
    • 4-methylsulfonylbenzenesulfonylchloride
    • DB-030264
    • MDL： MFCD00216486
    • Inchi： 1S/C7H7ClO4S2/c1-13(9,10)6-2-4-7(5-3-6)14(8,11)12/h2-5H,1H3
    • InChI Key： TYJOQICPGZGYDT-UHFFFAOYSA-N
    • SMILES： O=S(C1C=CC(S(C)(=O)=O)=CC=1)(Cl)=O

Computed Properties

  • Exact Mass: 253.94700
  • Monoisotopic Mass: 253.947
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 85A^2

Experimental Properties

  • Color/Form: White powder
  • Density: 1.4936 (estimate)
  • Melting Point: 165-169 °C (lit.)
  • Boiling Point: 158-163°C
  • Flash Point: 208.8°C
  • Refractive Index: 1.554
  • PSA: 85.04000
  • LogP: 3.17920
  • Solubility: Not determined

4-(Methylsulfonyl)benzenesulfonyl chloride Security Information

  • Symbol: GHS05
  • Signal Word：Danger
  • Hazard Statement： H314
  • Warning Statement： P280-P305+P351+P338-P310
  • Hazardous Material transportation number：UN 3261 8/PG 2
  • WGK Germany：3
  • Hazard Category Code： 34
  • Safety Instruction： S22-S26-S36/37/39-S45-S24/25
  • Hazardous Material Identification： C
  • Safety Term：8
  • Packing Group：III
  • Risk Phrases：R34
  • HazardClass：8
  • PackingGroup：III

4-(Methylsulfonyl)benzenesulfonyl chloride Customs Data

  • HS CODE：2904909090
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-(Methylsulfonyl)benzenesulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBES0024-5 G
4-(Methylsulfonyl)benzenesulfonyl chloride
 82964-91-8 95%
5g
 ¥ 613.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBES0024-10 G
4-(Methylsulfonyl)benzenesulfonyl chloride
 82964-91-8 95%
10g
 ¥ 1,148.00 2021-05-07
Ambeed
A531886-100mg
4-(Methylsulfonyl)benzene-1-sulfonyl chloride
 82964-91-8 95%
100mg
 $19.0 2025-04-16
Ambeed
A531886-250mg
4-(Methylsulfonyl)benzene-1-sulfonyl chloride
 82964-91-8 95%
250mg
 $25.0 2025-04-16
Ambeed
A531886-1g
4-(Methylsulfonyl)benzene-1-sulfonyl chloride
 82964-91-8 95%
1g
 $47.0 2025-04-16
Ambeed
A531886-5g
4-(Methylsulfonyl)benzene-1-sulfonyl chloride
 82964-91-8 95%
5g
 $167.0 2025-04-16
Apollo Scientific
OR9678-250mg
4-(Methylsulphonyl)benzenesulphonyl chloride
 82964-91-8 95+%
250mg
 £15.00 2025-02-20
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
557315-1G
4-(Methylsulfonyl)benzenesulfonyl chloride
 82964-91-8 97%
1G
 ￥432.7 2022-02-24
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
557315-5G
4-(Methylsulfonyl)benzenesulfonyl chloride
 82964-91-8 97%
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 ￥1907.75 2022-02-24
Fluorochem
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4-(Methylsulfonyl)benzenesulfonyl chloride
 82964-91-8 95%
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4-(Methylsulfonyl)benzenesulfonyl chloride Production Method

Production Method 1

3112-85-4 3112-85-4
82964-91-8 82964-91-8
Reaction Conditions
1.1 Reagents: Chlorosulfonic acid Solvents: Chloroform
Reference
Synthesis of some potential hypoglycemic agents
Blank, Benjamin; et al, Journal of Organic Chemistry, 1961, 26, 1551-3

Production Method 2

22821-80-3 22821-80-3
82964-91-8 82964-91-8
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Ethanol
2.1 Reagents: Sodium nitrite ,  Hydrochloric acid Solvents: Acetic acid ,  Water
2.2 Reagents: Sulfur dioxide ,  Cupric chloride Solvents: Acetic acid
Reference
Structure-activity relationships in platelet-activating factor (PAF). 11-From PAF-antagonism to phospholipase A2 inhibition: syntheses and structure-activity relationships in 1-arylsulfamido-2-alkylpiperazines
Binisti, Carine; et al, European Journal of Medicinal Chemistry, 2001, 36(10), 809-828

Production Method 3

121-60-8 121-60-8
82964-91-8 82964-91-8
Reaction Conditions
1.1 Reagents: Sodium bicarbonate ,  Sodium sulfite Solvents: Water
2.1 Reagents: Sodium bicarbonate Solvents: Water
3.1 Reagents: Potassium hydroxide Solvents: Ethanol
4.1 Reagents: Sodium nitrite ,  Hydrochloric acid Solvents: Acetic acid ,  Water
4.2 Reagents: Sulfur dioxide ,  Cupric chloride Solvents: Acetic acid
Reference
Structure-activity relationships in platelet-activating factor (PAF). 11-From PAF-antagonism to phospholipase A2 inhibition: syntheses and structure-activity relationships in 1-arylsulfamido-2-alkylpiperazines
Binisti, Carine; et al, European Journal of Medicinal Chemistry, 2001, 36(10), 809-828

Production Method 4

5470-49-5 5470-49-5
82964-91-8 82964-91-8
Reaction Conditions
1.1 Reagents: Sulfur dioxide ,  Sodium nitrite ,  Hydrochloric acid Solvents: Acetic acid ,  Water
Reference
Fission of activated carbon-nitrogen and carbon-sulfur bonds. XI. Polarographic reduction of substituted benzenesulfonamides
Manousek, Osvald; et al, Collection of Czechoslovak Chemical Communications, 1968, 33(12), 4000-7

Production Method 5

5470-49-5 5470-49-5
82964-91-8 82964-91-8
Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Hydrochloric acid Solvents: Acetic acid ,  Water
1.2 Reagents: Sulfur dioxide ,  Cupric chloride Solvents: Acetic acid
Reference
Structure-activity relationships in platelet-activating factor (PAF). 11-From PAF-antagonism to phospholipase A2 inhibition: syntheses and structure-activity relationships in 1-arylsulfamido-2-alkylpiperazines
Binisti, Carine; et al, European Journal of Medicinal Chemistry, 2001, 36(10), 809-828

Production Method 6

82964-91-8 82964-91-8
Reaction Conditions
1.1 Reagents: Chlorine Solvents: Acetic acid
Reference
Sulfonyl esters. 7. The second and third sequences in the trithioorthoformate reaction
Ginige, Kashyapa Ananda; et al, Canadian Journal of Chemistry, 1996, 74(9), 1638-1648

Production Method 7

98-57-7 98-57-7
82964-91-8 82964-91-8
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Hexamethylphosphoramide
2.1 Reagents: Chlorine Solvents: Acetic acid
Reference
Sulfonyl esters. 7. The second and third sequences in the trithioorthoformate reaction
Ginige, Kashyapa Ananda; et al, Canadian Journal of Chemistry, 1996, 74(9), 1638-1648

Production Method 8

15898-43-8 15898-43-8
82964-91-8 82964-91-8
Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Water
2.1 Reagents: Potassium hydroxide Solvents: Ethanol
3.1 Reagents: Sodium nitrite ,  Hydrochloric acid Solvents: Acetic acid ,  Water
3.2 Reagents: Sulfur dioxide ,  Cupric chloride Solvents: Acetic acid
Reference
Structure-activity relationships in platelet-activating factor (PAF). 11-From PAF-antagonism to phospholipase A2 inhibition: syntheses and structure-activity relationships in 1-arylsulfamido-2-alkylpiperazines
Binisti, Carine; et al, European Journal of Medicinal Chemistry, 2001, 36(10), 809-828

4-(Methylsulfonyl)benzenesulfonyl chloride Raw materials

4-(Methylsulfonyl)benzenesulfonyl chloride Preparation Products

4-(Methylsulfonyl)benzenesulfonyl chloride Related Literature

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